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Compound of Interest

Compound Name: Solvent green 3

Cat. No.: B1669087

A Technical Overview of Solvent Green 3

For Researchers, Scientists, and Drug Development Professionals
Introduction

Solvent Green 3, also known by its Colour Index name C.I. 61565, is a synthetic
anthraquinone dye.[1][2] It is recognized for its vibrant bluish-green hue and is primarily utilized
in various industrial applications for coloration.[3] This technical guide provides a
comprehensive overview of the fundamental physicochemical properties of Solvent Green 3.
While this compound is extensively used in industrial settings, it is important to note that a
review of scientific literature did not yield evidence of its application in biological research or
drug development, and therefore, information on experimental protocols or biological signaling
pathways is not available.

Physicochemical Properties

A summary of the key quantitative data for Solvent Green 3 is presented below, offering a
clear comparison of its fundamental characteristics.
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Property Value References

CAS Number 128-80-3 [11[4]1[5][6][7]

Molecular Weight 418.49 g/mol [1][5]1[8]

Molecular Formula C2sH22N202 [115]6][8]

Appearance Bluish-green or blue-black (4][9]
powder

Melting Point 218-221 °C [7][10]

Heat Resistance Up to 300 °C [31[8]

Light Fastness 7-8 [11]

Insoluble in water; Soluble in
B organic solvents such as
Solubility (11021101
chloroform, benzene, xylene,

and N,N-dimethylformamide.

Manufacturing Processes

The synthesis of Solvent Green 3 can be achieved through two primary manufacturing
methods:

e Method 1: This process involves the condensation of Anthracene-1,4,9,10-tetraol or a
mixture of 1,4-Dihydroxyanthracene-9,10-dione and Anthracene-1,4,9,10-tetraol with two
moles of p-Toluidine in the presence of boric acid.[1]

e Method 2: An alternative synthesis route is the condensation of 1,4-Dichloroanthracene-9,10-
dione with two moles of p-Toluidine.[1]

Another described method involves the reduction of 1,4-dihydroxyanthragquinone to its leuco
form, followed by condensation with p-toluidine and subsequent oxidation to yield the final
product.[10]

Applications and Properties Relationship
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The inherent properties of Solvent Green 3 directly inform its wide range of industrial
applications. The following diagram illustrates the logical relationship between its
characteristics and common uses.
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Properties driving applications of Solvent Green 3.

As depicted, its high solubility in organic solvents makes it an ideal colorant for inks, industrial
oils, and waxes.[3][12] Furthermore, its exceptional thermal and light stability allows for its use
in high-temperature plastic processing for materials like polystyrene, ABS, and rigid PVC, as
well as for the coloration of polyester fibers.[1][3][9] The vibrant and lasting color enhances the
visual appeal of the end products.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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